Norbolethone

Specification

• Description: α-Norbolethone is part of a group called “designer steroids”, which were anabolic steroids designed and synthesized to reduce the risk of being caught by anti-doping controls. α-Norbolethone was first developed by Wyeth Laboratories and was known as “The Clear”, as it was never detected in urine samples. α-Norbolethone is now tested for on a regular basis to determine if athletes are using them to get ahead of their competitors.; Norbolethone is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.; Norbolethone, also known as 13-ehdpo or genabol, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. Norbolethone is considered to be a practically insoluble (in water) and relatively neutral molecule. Norbolethone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, norbolethone is primarily located in the membrane (predicted from logP) and cytoplasm.
• CAS No.: 797-58-0
• Molecular Formula: C21H32O2
• Molecular Weight: 316.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h13,16-19,23H,3-12H2,1-2H3/t16-,17+,18+,19-,20-,21-/m0/s1
• Standard InChI Key: FTBJKONNNSKOLX-XUDSTZEESA-N
• Isomeric SMILES: CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(CC)O)CCC4=CC(=O)CC[C@H]34
• SMILES: CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34
• Canonical SMILES: CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34